3,4,6-Tri-O-Acetyl-D-glucal
3,4,6-Tri-O-Acetyl-D-glucal
Brand Name:
Vulcanchem
CAS No.:
2873-29-2
VCID:
VC0029168
InChI:
InChI=1S/C12H16O7/c1-7(13)17-6-11-12(19-9(3)15)10(4-5-16-11)18-8(2)14/h4-5,10-12H,6H2,1-3H3
SMILES:
CC(=O)OCC1C(C(C=CO1)OC(=O)C)OC(=O)C
Molecular Formula:
C12H16O7
Molecular Weight:
272.25 g/mol
3,4,6-Tri-O-Acetyl-D-glucal
CAS No.: 2873-29-2
Reference Standards
VCID: VC0029168
Molecular Formula: C12H16O7
Molecular Weight: 272.25 g/mol
| CAS No. | 2873-29-2 |
|---|---|
| Product Name | 3,4,6-Tri-O-Acetyl-D-glucal |
| Molecular Formula | C12H16O7 |
| Molecular Weight | 272.25 g/mol |
| IUPAC Name | (3,4-diacetyloxy-3,4-dihydro-2H-pyran-2-yl)methyl acetate |
| Standard InChI | InChI=1S/C12H16O7/c1-7(13)17-6-11-12(19-9(3)15)10(4-5-16-11)18-8(2)14/h4-5,10-12H,6H2,1-3H3 |
| Standard InChIKey | LLPWGHLVUPBSLP-UTUOFQBUSA-N |
| Isomeric SMILES | CC(=O)OC[C@@H]1[C@H]([C@@H](C=CO1)OC(=O)C)OC(=O)C |
| SMILES | CC(=O)OCC1C(C(C=CO1)OC(=O)C)OC(=O)C |
| Canonical SMILES | CC(=O)OCC1C(C(C=CO1)OC(=O)C)OC(=O)C |
| Synonyms | 1,5-Anhydro-2-deoxy-D-arabino-Hex-1-enitol 3,4,6-Triacetate; 3,4,6-Tri-O-acetyl-D-glucal; 3,4,6-Tri-O-acetylglucal; D-Glucal Triacetate; Triacetyl-D-glucal; |
| PubChem Compound | 102891 |
| Last Modified | Nov 11 2021 |
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